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Compound of Interest

Compound Name: 1,2,3-Triiodobenzene

Cat. No.: B3054506 Get Quote

This technical support center provides essential information for researchers, scientists, and

drug development professionals on the safe storage and handling of 1,2,3-triiodobenzene.

Frequently Asked Questions (FAQs)
Storage

Q: What are the ideal storage conditions for 1,2,3-triiodobenzene? A: 1,2,3-triiodobenzene
should be stored in a cool, dry, and well-ventilated area.[1][2][3] The container should be

kept tightly closed.[1][2][3] It is also recommended to store it in a dark place and protect it

from light, as the compound is light-sensitive.[1][4][5] For long-term stability, refrigeration and

storage under an inert atmosphere are advised.[1][6]

Q: Can I store 1,2,3-triiodobenzene at room temperature? A: Yes, room temperature

storage is acceptable, provided the compound is sealed in a dry, dark environment.

However, for optimal product quality, refrigerated storage is recommended.[1][6]

Handling

Q: What personal protective equipment (PPE) is required when handling 1,2,3-
triiodobenzene? A: When handling this compound, you must wear appropriate PPE,

including chemical safety goggles with side-shields, protective gloves, and a lab coat or

impervious clothing.[1][2][3][7][8][9]

Q: How can I minimize exposure during handling? A: Always handle 1,2,3-triiodobenzene in

a well-ventilated area or under a chemical fume hood.[1][3][7][9] You should avoid breathing
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in dust or vapors and prevent contact with skin and eyes.[1][2][7] After handling, wash your

hands thoroughly.[1][3][7] Do not eat, drink, or smoke in the work area.[7][9]

Properties and Solubility

Q: What is the appearance of 1,2,3-triiodobenzene? A: It is a colorless or white to off-white

crystalline solid.[10]

Q: In which solvents is 1,2,3-triiodobenzene soluble? A: As a predominantly non-polar

molecule, it has very low solubility in polar solvents like water.[5][10][11] It demonstrates

much better solubility in non-polar or weakly polar organic solvents such as hexane,

chloroform, carbon tetrachloride, benzene, and toluene.[10][11] Its solubility in these solvents

generally increases with temperature.[10]

Safety and Disposal

Q: What are the main hazards associated with 1,2,3-triiodobenzene? A: The primary

hazards are skin irritation, serious eye irritation, and potential respiratory irritation.[1][2][7][8]

[9] It may also be harmful if swallowed.[7]

Q: What should I do in case of a spill? A: In the event of a spill, ensure the area is well-

ventilated and you are wearing appropriate PPE.[1][7] Avoid creating dust.[1][2] Carefully

sweep up the solid material and place it into a suitable, closed, and labeled container for

disposal.[1][2][6][12] Prevent the spilled material from entering drains or waterways.[1][7][12]

Q: How should I dispose of 1,2,3-triiodobenzene waste? A: Waste should be disposed of in

accordance with local, regional, and national regulations for hazardous waste.[1][6][13] It is

the responsibility of the chemical waste generator to properly classify the waste.[6][13] The

recommended method is to dispose of the material in a chemical incinerator equipped with

an afterburner and scrubber.[13]

Troubleshooting Guides
Problem: The compound has changed color (e.g., to a pale yellow).

Possible Cause: This may be due to exposure to light or the presence of impurities.[11]

1,2,3-triiodobenzene is known to be light-sensitive.[1][5]
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Solution: Ensure the container is tightly sealed and stored in a dark place as

recommended. While a slight color change may not affect all experiments, for high-purity

applications, using a fresh, properly stored lot is advisable.

Problem: Difficulty dissolving the compound.

Possible Cause: Using an inappropriate solvent. 1,2,3-triiodobenzene is a non-polar

compound with very low solubility in polar solvents like water.[10][11]

Solution: Use a non-polar or weakly polar organic solvent such as chloroform, hexane, or

toluene.[10][11] Gently heating the mixture can also help increase solubility.[10]

Quantitative Data
Property Value Source(s)

Molecular Formula C₆H₃I₃ [4][14]

Molecular Weight 455.80 g/mol [4][14][15]

Appearance Crystalline Solid [10]

Melting Point 113 - 116 °C [10][14]

Boiling Point 350.8 °C @ 760 mmHg [14]

Density 2.928 - 3.483 g/cm³ [10][14]

Solubility in Water Very Low [10]

Solubility (Organic)
Soluble in hexane, chloroform,

toluene
[10][11]

Experimental Protocols
Protocol 1: General Handling and Weighing

Preparation: Before handling, ensure you are in a well-ventilated area, preferably within a

chemical fume hood.[3][9] Don all required PPE, including safety goggles, gloves, and a lab

coat.[1][7]
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Equilibration: If the compound has been stored under refrigeration, allow the sealed

container to warm to room temperature before opening. This prevents condensation of

atmospheric moisture.

Weighing: Carefully transfer the desired amount of the crystalline solid from the storage

container to a weighing vessel using a clean spatula. Perform this action away from drafts to

avoid creating dust.

Dissolution: Add the weighed compound to your chosen non-polar solvent in an appropriate

reaction vessel. If necessary, gentle heating and stirring can be applied to facilitate

dissolution.[10]

Cleanup: Once the transfer is complete, securely close the main container. Clean any

residual material from the spatula and weighing area. Dispose of any contaminated materials

(e.g., weighing paper) in the designated chemical waste container.[1]

Final Steps: Wash hands thoroughly after completing the procedure.[3][7]

Protocol 2: Small Spill Management

Evacuate and Ventilate: Alert others in the immediate area. Ensure the area is well-ventilated

to disperse any dust.[1][7]

Don PPE: If not already wearing it, put on your full PPE, including gloves, safety goggles,

and a lab coat.[2][7] For larger spills or significant dust, respiratory protection may be

necessary.[7]

Containment: Prevent the spill from spreading or entering drains.[8][12]

Cleanup: Carefully sweep up the solid material using a brush and dustpan.[1][6][12] Avoid

actions that generate dust.[1][2]

Collection: Place the swept-up material and any contaminated cleaning supplies into a

suitable, sealable, and clearly labeled container for hazardous waste.[1][2][6]

Decontamination: Clean the spill area with a cloth dampened with a suitable solvent, and

place the cloth in the waste container.
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Disposal: Dispose of the waste container according to your institution's hazardous waste

disposal procedures.[1][9]

Visualizations
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Safe Handling Workflow for 1,2,3-Triiodobenzene
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Click to download full resolution via product page

Caption: Safe handling workflow for 1,2,3-triiodobenzene.
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Spill Response Logic for 1,2,3-Triiodobenzene

Spill Occurs
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Click to download full resolution via product page

Caption: Logical workflow for responding to a spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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